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Compound of Interest

Compound Name:
(S)-2-Amino-3-methoxypropan-1-

ol HCl

Cat. No.: B1380633 Get Quote

This document provides a detailed, safety-first protocol for the proper disposal of (S)-2-Amino-

3-methoxypropan-1-ol Hydrochloride (CAS: 148278-94-8). As a valued partner in your research

and development endeavors, we are committed to providing guidance that extends beyond

product application to ensure the safety of your personnel and the protection of our

environment. This protocol is designed for researchers, scientists, and drug development

professionals who handle this compound. The central directive for disposal is unambiguous:

this chemical must be managed by an approved and licensed waste disposal service.[1][2]

Hazard Profile and Risk Assessment: The "Why"
Behind the Protocol
Understanding the inherent risks of (S)-2-Amino-3-methoxypropan-1-ol HCl is fundamental to

appreciating the necessity of stringent disposal procedures. Its hazard profile, classified under

the Globally Harmonized System (GHS), dictates that it cannot be treated as common

laboratory waste.

The primary hazards are irritation to the skin, eyes, and respiratory system.[1][2][3] This is

because, as an amino alcohol hydrochloride, the compound can react with moisture on mucous

membranes or skin, leading to irritation. The hydrochloride salt form generally enhances water

solubility, which can facilitate its absorption and irritant effects. Therefore, the entire disposal

workflow is designed to prevent any direct contact or aerosol generation.
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Table 1: GHS Hazard Identification for (S)-2-Amino-3-methoxypropan-1-ol HCl

Hazard Class &
Category

Hazard Statement Signal Word Pictogram

Skin Irritation

(Category 2)

H315: Causes skin

irritation[1][2][3]
Warning GHS07

Serious Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation[1][2][3]
Warning GHS07

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

H335: May cause

respiratory irritation[1]

[2][3]

Warning GHS07

Pre-Disposal Operations: Safety and Handling
Before beginning the disposal process, establishing a safe working environment is paramount.

This involves a combination of appropriate engineering controls and personal protective

equipment (PPE).

Engineering Controls
All handling of (S)-2-Amino-3-methoxypropan-1-ol HCl for disposal purposes should be

conducted in a well-ventilated area.[1] A certified chemical fume hood is the preferred

environment. This is a critical control measure to mitigate the risk of respiratory irritation (H335)

by preventing the inhalation of any dust or aerosols.[1][2]

Personal Protective Equipment (PPE)
The selection of PPE is directly informed by the compound's hazard profile. The following must

be worn at all times when handling this chemical for disposal[1][2]:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin

contact and subsequent irritation (H315).
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Eye and Face Protection: Safety glasses with side shields or, preferably, chemical safety

goggles are required to protect against accidental splashes that could cause serious eye

irritation (H319).

Skin and Body Protection: A standard laboratory coat must be worn to protect against

contamination of personal clothing.

Respiratory Protection: If there is a risk of generating dust and engineering controls are

insufficient, a NIOSH-approved N95 (or equivalent) dust mask should be used.

Step-by-Step Disposal Protocol
The guiding principle for the disposal of this compound is P501: Dispose of contents/container

to an approved waste disposal plant.[1][2] Under no circumstances should this chemical or its

containers be disposed of down the drain or in regular solid waste.[1]

Step 1: Waste Segregation and Collection
Rationale: Preventing unintended chemical reactions is a cornerstone of laboratory safety.

Procedure: Designate a specific waste stream for (S)-2-Amino-3-methoxypropan-1-ol HCl.
Do not mix it with other chemical waste, particularly strong oxidizing agents, which are

incompatible.[4] Collect all contaminated materials, including weighing papers, pipette tips,

and contaminated wipes, for disposal along with the primary chemical waste.

Step 2: Containerization
Rationale: Proper containment prevents leaks and ensures safe transport.

Procedure:

For solid waste, use a clearly labeled, sealable, and chemically compatible container. A

high-density polyethylene (HDPE) container is a suitable choice.

If dealing with a solution, use a compatible, sealed container intended for liquid chemical

waste.
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Ensure the container is not overfilled (a maximum of 80% capacity is recommended) to

allow for vapor expansion.

Step 3: Labeling
Rationale: Clear and accurate labeling is a regulatory requirement and essential for the

safety of all personnel, including waste handlers.

Procedure: Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "(S)-2-Amino-3-methoxypropan-1-ol HCl"

The CAS Number: "148278-94-8"

The relevant GHS hazard pictograms (GHS07 - Exclamation Mark).

An accumulation start date.

Step 4: Temporary Storage
Rationale: Safe storage minimizes the risk of spills, exposure, and unauthorized access.

Procedure: Store the sealed and labeled waste container in a designated, secure satellite

accumulation area. This area should be well-ventilated, away from general laboratory traffic,

and separate from incompatible materials. The compound should be stored locked up.[1][2]

Step 5: Final Disposal
Rationale: Compliance with local, state, and federal regulations is mandatory.

Procedure: Contact your institution’s Environmental Health and Safety (EHS) department to

schedule a pickup for the hazardous waste. They will coordinate with a licensed and

approved chemical waste disposal company to ensure the material is transported, treated,

and disposed of in accordance with all regulations.
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Identify Waste:
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Caption: Disposal workflow for (S)-2-Amino-3-methoxypropan-1-ol HCl.

Emergency Procedures: Spill Management
In the event of a spill, a calm and methodical response is crucial. Do not let the product enter

drains or waterways.[1]

Small Spill (Solid)
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Alert Personnel: Inform others in the immediate area.

Ensure PPE: Don appropriate PPE as described in Section 2.2.

Contain: Gently sweep up the solid material, minimizing dust generation.[1]

Collect: Place the swept material and any contaminated cleaning supplies into a labeled

hazardous waste container.

Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials

for disposal.

Report: Report the incident to your laboratory supervisor and EHS department.

Large Spill
Evacuate: Immediately evacuate the area.

Alert: Notify your laboratory supervisor and the institutional EHS or emergency response

team.

Isolate: If safe to do so, close the doors to the affected area to contain vapors.

Await Response: Do not attempt to clean up a large spill yourself. Wait for trained

emergency responders.
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Caption: Emergency spill response decision workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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